Cas no 2386-33-6 (3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid
• CAS No: 2386-33-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00734952
• CID: 252694
• PubChem ID: 590679
• Update Time: 2025-04-19

3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylicacid, 3-acetyl-4,5-dimethyl-
• 4-ACETYL-3,5-DIMETHYL-2-PYRROLECARBOXYLIC ACID
• 3-Acetyl-2-carboxy-4,5-dimethylpyrrol
• 3-Acetyl-4,5-dimethyl-2-pyrrolcarbonsaeure
• 3-acetyl-4,5-dimethyl-2-pyrrole carboxylic acid
• 3-Acetyl-4,5-dimethyl-pyrrol-2-carbonsaeure
• 3-Acetyl-4,5-dimethylpyrrole-2-carboxylic acid
• SB62395
• F30648
• CS-0318270
• Pyrrole-2-carboxylic acid, 3-acetyl-4,5-dimethyl-
• CAA38633
• AKOS001722247
• SCHEMBL2150911
• AS-48386
• 3-acetyl-4, 5-dimethyl-1H-pyrrole-2-carboxylic acid
• FT-0654553
• 3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylicacid
• A816942
• MFCD00734952
• 2386-33-6
• DTXSID80343583
• DTXCID20294661

• MDL： MFCD00734952
• Inchi： 1S/C9H11NO3/c1-4-5(2)10-8(9(12)13)7(4)6(3)11/h10H,1-3H3,(H,12,13)
• InChI Key： PPSGKMWFWAXDHT-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C(=O)O)NC(C)=C1C

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 1

Experimental Properties

• Color/Form: Not determined
• Density: 1.255±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 204 ºC
• Solubility: Slightly soluble (8.9 g/l) (25 º C),
• PSA: 70.16000
• LogP: 1.53230
• Solubility: Not determined

3-Acetyl-4,5-dimethyl-1H-pyrrole-2-carboxylic acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38